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Compound of Interest

Compound Name: MM 47755

Cat. No.: B1677347 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

antibiotic activity of MM 47755. This document provides a comparative analysis of its

performance against select bacteria, based on available data, and explores potential cross-

resistance scenarios.

Introduction
MM 47755, also known as 8-O-Methyltetrangomycin or 6-Deoxy-8-O-methylrabelomycin, is a

benz[a]anthracene antibiotic belonging to the angucycline class. First isolated from a

Streptomyces species in 1989, its antibacterial properties have been noted against a spectrum

of Gram-positive bacteria. This guide synthesizes the limited available data on MM 47755 to

offer a comparative perspective on its efficacy and to infer potential cross-resistance patterns

with other antibiotic classes. Due to the scarcity of direct cross-resistance studies involving MM
47755, this analysis relies on comparing its known Minimum Inhibitory Concentrations (MICs)

with general susceptibility profiles of the targeted bacterial species to other common antibiotics.

Data Presentation: Comparative Minimum Inhibitory
Concentrations (MIC)
The following table summarizes the known MIC values for MM 47755 against specific bacterial

strains. For a comparative framework, representative MIC ranges for other common antibiotics

against the same bacterial species are provided. It is important to note that the comparative
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MICs are drawn from general data for the species and not necessarily for the specific strains

tested with MM 47755, as this specific data is not publicly available.

Bacterial
Strain

MM 47755
MIC
(µg/mL)

Penicillin
MIC
(µg/mL)

Ciproflox
acin MIC
(µg/mL)

Gentamic
in MIC
(µg/mL)

Erythrom
ycin MIC
(µg/mL)

Vancomy
cin MIC
(µg/mL)

Staphyloco

ccus

aureus

Smith

12.5
0.015 -

>256
0.12 - 128

0.03 -

>1024
0.06 - >256 0.25 - 8

Staphyloco

ccus

aureus

MS9610

(multi-

resistant)

12.5 Resistant Resistant Resistant Resistant

Susceptibl

e-

Intermediat

e

Micrococcu

s luteus

PCI 1001

25 ≤0.12 - >16 0.25 - 4 ≤1 - 16 ≤0.06 - >64 0.5 - 4

Bacillus

subtilis

NRRLB-

558

12.5 0.015 - 8 0.03 - 2 0.06 - 8 0.03 - 4 0.12 - 4

Note: The MIC values for MM 47755 are from a single available source[1]. The comparative

MIC ranges are compiled from various susceptibility studies.

Inferred Cross-Resistance Analysis
Direct experimental data on cross-resistance between MM 47755 and other antibiotics is not

available in the reviewed literature. However, based on the compound's chemical class and the

provided MIC data, we can infer potential cross-resistance scenarios.
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MM 47755 is an angucycline antibiotic. The mechanism of action for many angucyclines

involves the inhibition of bacterial enzymes such as topoisomerases or interference with DNA

replication and transcription. This mechanism differs from many common antibiotic classes.

Against Multi-Resistant Staphylococcus aureus (MS9610): The data indicates that MM
47755 maintains an MIC of 12.5 µg/mL against a multi-resistant strain of S. aureus. This

suggests a lack of cross-resistance with the agents to which this strain is resistant (which

commonly include beta-lactams, macrolides, and fluoroquinolones). The preserved activity of

MM 47755 implies that the resistance mechanisms present in S. aureus MS9610 (e.g., efflux

pumps, target site modifications for other antibiotics) do not significantly impact the efficacy

of MM 47755.

General Considerations: Cross-resistance is most common between antibiotics with similar

chemical structures or mechanisms of action. As an angucycline, MM 47755 is structurally

distinct from major antibiotic classes like beta-lactams, aminoglycosides, and macrolides.

Therefore, it is less likely to be affected by resistance mechanisms that are highly specific to

those classes. However, broader resistance mechanisms, such as the upregulation of

multidrug efflux pumps, could potentially confer some level of cross-resistance to MM 47755.

Experimental Protocols
The determination of Minimum Inhibitory Concentration (MIC) is a fundamental technique in

antimicrobial susceptibility testing. The data for MM 47755 was likely obtained using one of the

standardized methods detailed below.

Broth Microdilution Method
This is a widely used method for determining MIC values and is performed as follows:

Preparation of Antibiotic Dilutions: A serial two-fold dilution of the antibiotic is prepared in a

liquid growth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate.

Inoculum Preparation: The bacterial strain to be tested is grown on an appropriate agar

medium. A suspension of the bacteria is prepared in a saline solution and adjusted to a 0.5

McFarland turbidity standard. This suspension is then further diluted in the growth medium to

achieve a final inoculum concentration of approximately 5 x 10^5 colony-forming units

(CFU)/mL in the microtiter plate wells.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1677347?utm_src=pdf-body
https://www.benchchem.com/product/b1677347?utm_src=pdf-body
https://www.benchchem.com/product/b1677347?utm_src=pdf-body
https://www.benchchem.com/product/b1677347?utm_src=pdf-body
https://www.benchchem.com/product/b1677347?utm_src=pdf-body
https://www.benchchem.com/product/b1677347?utm_src=pdf-body
https://www.benchchem.com/product/b1677347?utm_src=pdf-body
https://www.benchchem.com/product/b1677347?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inoculation: Each well of the microtiter plate containing the antibiotic dilutions is inoculated

with the standardized bacterial suspension. A positive control well (containing only the

growth medium and bacteria) and a negative control well (containing only the growth

medium) are also included.

Incubation: The microtiter plate is incubated at 35-37°C for 16-20 hours under ambient air

conditions.

Interpretation of Results: The MIC is determined as the lowest concentration of the antibiotic

at which there is no visible growth of the bacteria.

Agar Dilution Method
An alternative method for MIC determination is the agar dilution technique:

Preparation of Antibiotic-Containing Agar Plates: A series of agar plates (e.g., Mueller-Hinton

Agar) are prepared, each containing a different concentration of the antibiotic. This is

achieved by adding the appropriate volume of the antibiotic stock solution to the molten agar

before it solidifies.

Inoculum Preparation: The bacterial inoculum is prepared in the same manner as for the

broth microdilution method.

Inoculation: A standardized volume of the bacterial suspension is spotted onto the surface of

each agar plate, including a control plate with no antibiotic.

Incubation: The plates are incubated at 35-37°C for 16-20 hours.

Interpretation of Results: The MIC is the lowest concentration of the antibiotic that completely

inhibits the growth of the bacteria on the agar surface.
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Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.
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Caption: Logical framework for inferring cross-resistance with MM 47755.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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